molecular formula C9H13NO B8631507 (4-Amino-2,5-dimethylphenyl)methanol

(4-Amino-2,5-dimethylphenyl)methanol

Cat. No.: B8631507
M. Wt: 151.21 g/mol
InChI Key: LAGPMTLUCAOQFS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(4-Amino-2,5-dimethylphenyl)methanol is a useful research compound. Its molecular formula is C9H13NO and its molecular weight is 151.21 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H13NO

Molecular Weight

151.21 g/mol

IUPAC Name

(4-amino-2,5-dimethylphenyl)methanol

InChI

InChI=1S/C9H13NO/c1-6-4-9(10)7(2)3-8(6)5-11/h3-4,11H,5,10H2,1-2H3

InChI Key

LAGPMTLUCAOQFS-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=C(C=C1N)C)CO

Origin of Product

United States

Synthesis routes and methods

Procedure details

A stirred solution of dibenzyl-[4-(1,3-dioxolan-2-yl)-2,5-dimethylphenyl)amine (2.00 g, 5.35 mmol) in EtOH (14.0 mL) and EtOAc (7.00 mL) was flushed with nitrogen for 3 min and then sodium bicarbonate (0.200 g, 2.38 mmol) and palladium on activated carbon (10 wt. %, ˜50% water; 0.800 g, 0.360 mmol) were added. The reaction mixture was flushed with hydrogen gas for 3 min and then stirred under a hydrogen atmosphere (balloon) for 3 h. The mixture was then filtered through a pad of Celite and the pad washed with MeOH (10 mL). The filtrate was concentrated under reduced pressure to give the title compound, which was used without any further purification.
Name
dibenzyl-[4-(1,3-dioxolan-2-yl)-2,5-dimethylphenyl)amine
Quantity
2 g
Type
reactant
Reaction Step One
Name
Quantity
14 mL
Type
solvent
Reaction Step One
Name
Quantity
7 mL
Type
solvent
Reaction Step One
Quantity
0.2 g
Type
reactant
Reaction Step Two
Quantity
0.8 g
Type
catalyst
Reaction Step Two

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